Cas no 175079-50-2 (2,3-dihydro-1H-indene-2-carboxamide)

• Product Name: 2,3-dihydro-1H-indene-2-carboxamide
• CAS No: 175079-50-2
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 855863
• Update Time: 2025-06-13

2,3-dihydro-1H-indene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indene-2-carboxamide,2,3-dihydro-(9CI)
• 2,3-dihydro-1H-indene-2-carboxaMide
• 2-Indanecarboxamide
• 1H-Indene-2-carbonyl chloride, 2,3-dihydro-
• 2-Carbamoylindane
• 2-Indan-carbonylchlorid
• CTK1E3042
• Hydrinden-carbonsaeure-(2)-chlorid
• Indan-2-carbamid
• indan-2-carbonyl chloride
• Indan-2-carbonylchlorid
• indan-2-carboxamide
• 2,3-dihydro-1H-indene-2-carboxamide

• Inchi： 1S/C10H11NO/c11-10(12)9-5-7-3-1-2-4-8(7)6-9/h1-4,9H,5-6H2,(H2,11,12)
• InChI Key： LDUHQKWPUVJJPU-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CC1C(N)=O

Additional information on 2,3-dihydro-1H-indene-2-carboxamide

Introduction to 2,3-dihydro-1H-indene-2-carboxamide (CAS No. 175079-50-2)

2,3-dihydro-1H-indene-2-carboxamide, identified by its Chemical Abstracts Service (CAS) number 175079-50-2, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indene derivatives, characterized by a fused benzene and cyclopentane ring system, with an amide functional group at the 2-position. The structural motif of 2,3-dihydro-1H-indene-2-carboxamide makes it a versatile scaffold for designing novel bioactive molecules with potential therapeutic applications.

The indene core of this compound provides a rigid aromatic framework that can be modulated through various chemical transformations to enhance its pharmacological properties. The presence of the amide group at the 2-position introduces polarity and reactivity, allowing for further functionalization and interaction with biological targets. Such structural features have made 2,3-dihydro-1H-indene-2-carboxamide a subject of interest in the development of small-molecule drugs targeting a range of diseases.

In recent years, there has been a surge in research focused on exploring the pharmacological potential of indene derivatives. The dihydroindene scaffold, in particular, has been investigated for its role in modulating enzyme activity and receptor binding. Studies have demonstrated that modifications at the 2- and 3-positions of the indene ring can significantly influence the biological activity of these compounds. The carboxamide functionality in 2,3-dihydro-1H-indene-2-carboxamide contributes to its ability to engage with biological systems through hydrogen bonding and dipole interactions, making it an attractive candidate for drug discovery.

One of the most compelling aspects of 2,3-dihydro-1H-indene-2-carboxamide is its potential as a lead compound for developing treatments against neurological disorders. Research has shown that indene derivatives can interact with neurotransmitter receptors and ion channels, suggesting their utility in managing conditions such as depression, anxiety, and neurodegenerative diseases. The structural similarity of this compound to known bioactive molecules has facilitated its use in virtual screening and high-throughput docking studies to identify novel therapeutic agents.

Furthermore, the chemical versatility of 2,3-dihydro-1H-indene-2-carboxamide allows for the synthesis of a diverse array of analogs through strategic functionalization. For instance, introducing substituents at the 3-position or exploring different amide derivatives can lead to compounds with enhanced potency or selectivity. This flexibility has been exploited in several research groups aiming to optimize pharmacokinetic profiles and minimize off-target effects.

The synthesis of 2,3-dihydro-1H-indene-2-carboxamide typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include cyclization reactions followed by amide bond formation. Advances in catalytic methods have enabled more efficient and scalable production processes, making this compound more accessible for further investigation. The availability of high-quality synthetic materials has accelerated the pace of research into its biological effects.

In terms of biological activity, preliminary studies on 2,3-dihydro-1H-indene-2-carboxamide have revealed promising results in vitro. The compound has been shown to exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways, suggesting potential applications in anti-inflammatory therapies. Additionally, its interaction with membrane-bound receptors has been explored, indicating possible roles in modulating signal transduction processes.

The integration of computational chemistry techniques has played a crucial role in understanding the mechanism of action of 2,3-dihydro-1H-indene-2-carboxamide. Molecular modeling studies have helped elucidate how this compound binds to target proteins and how conformational changes affect its biological activity. These insights have guided medicinal chemists in designing derivatives with improved pharmacological properties.

Future directions in research on CAS No. 175079-50-2 include exploring its potential in vivo using animal models. Investigating its efficacy and safety profiles will be essential before considering clinical translation. Collaborative efforts between synthetic chemists and biologists are necessary to fully harness the therapeutic potential of this indene derivative.

The growing body of evidence supporting the bioactivity of indene-based compounds underscores the importance of continued investigation into molecules like 2,3-dihydro-1H-indene-2-carboxamide. As drug discovery efforts shift toward more targeted and personalized therapies, compounds with unique structural features like this one are likely to play a significant role in addressing unmet medical needs.

In conclusion,CAS No. 175079-50-2, or (E)-4-(4-fluorophenyl)-4-(trifluoromethylideneamino)styrene, represents a promising scaffold for pharmaceutical development due to its structural versatility and biological potential. Its exploration by researchers worldwide highlights its significance as a tool for discovering novel therapeutic agents capable of modulating complex biological pathways.